Cas no 72378-87-1 (3-Acetoxydibenza,hanthracene)

3-Acetoxydibenza,hanthracene structure
3-Acetoxydibenza,hanthracene structure
Product Name:3-Acetoxydibenza,hanthracene
CAS No:72378-87-1
MF:C24H16O2
MW:336.382646560669
CID:549514
PubChem ID:2735227
Update Time:2025-04-19

3-Acetoxydibenza,hanthracene Chemical and Physical Properties

Names and Identifiers

    • Benzo[k]benz[a]anthracen-3-ol,3-acetate
    • 3-Acetoxydibenz[a,h]anthracene
    • 3-acetoxydibenz< a,h> anthracene
    • 3-ACETOXYDIBENZO[A,H]ANTHRACENE
    • AB05542
    • AC1MC2UA
    • AG-A-56196
    • AG-G-84851
    • CTK5D6010
    • OR6500T
    • DTXSID70370626
    • naphtho[1,2-b]phenanthren-3-yl acetate
    • FT-0661078
    • AKOS030240203
    • 72378-87-1
    • 3-Acetoxydibenza,hanthracene
    • Inchi: 1S/C24H16O2/c1-15(25)26-20-10-11-22-17(12-20)8-9-19-13-23-18(14-24(19)22)7-6-16-4-2-3-5-21(16)23/h2-14H,1H3
    • InChI Key: YMQDQOSGAXDBMK-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC2=C(C=1)C=CC1=CC3C4C=CC=CC=4C=CC=3C=C12

Computed Properties

  • Exact Mass: 336.11508
  • Monoisotopic Mass: 336.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.276
  • Melting Point: 247-248°C
  • Boiling Point: 581.5°C at 760 mmHg
  • Flash Point: 170.5°C
  • Refractive Index: 1.764
  • PSA: 26.3

3-Acetoxydibenza,hanthracene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A165000-5mg
3-Acetoxydibenz[a,h]anthracene
72378-87-1
5mg
$ 150.00 2023-04-19
TRC
A165000-50mg
3-Acetoxydibenz[a,h]anthracene
72378-87-1
50mg
$ 1171.00 2023-04-19
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